Cas no 666856-94-6 (2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine)

• Product Name: 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine
• CAS No: 666856-94-6
• MF: C₂₆H₄₁NP₂
• MW: 429.557968854904
• CID: 4715828
• PubChem ID: 5246581
• Update Time: 2025-07-25

2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine Chemical and Physical Properties

Names and Identifiers

• Bis[2-(di-i-propylphosphino)-4-methylphenyl]amine
• 2-di(propan-2-yl)phosphanyl-N-[2-di(propan-2-yl)phosphanyl-4-methylphenyl]-4-methylaniline
• Bis[2-(diisopropylphosphino)-4-methylphenyl]amine
• 2-[Bis(1-methylethyl)phosphino]-N-[2-[bis(1-methylethyl)phosphino]-4-methylphenyl]-4-methyl-benzenamine
• E76954
• 2-(diisopropylphosphanyl)-N-[2-(diisopropylphosphanyl)-4-methylphenyl]-4-methylaniline
• SCHEMBL1465604
• MFCD29037151
• 666856-94-6
• CS-0108219
• 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine

• Inchi： 1S/C26H41NP2/c1-17(2)28(18(3)4)25-15-21(9)11-13-23(25)27-24-14-12-22(10)16-26(24)29(19(5)6)20(7)8/h11-20,27H,1-10H3
• InChI Key： OHWMYFBSMLPIRY-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=CC=1NC1C=CC(C)=CC=1P(C(C)C)C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 429.27142431g/mol
• Monoisotopic Mass: 429.27142431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 6.5

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: 523.1±50.0 °C at 760 mmHg
• Flash Point: 270.1±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine

Introduction to 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine (CAS No. 666856-94-6)

2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine, with the CAS number 666856-94-6, is a sophisticated organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and catalysts.

The molecular structure of 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine consists of a central benzene ring substituted with two phosphino groups and an amine functional group. The presence of isopropyl groups attached to the phosphorus atoms introduces steric hindrance, which can influence the compound's reactivity and interactions with biological targets. This structural feature is particularly intriguing for researchers exploring the design of selective inhibitors and modulators.

In recent years, there has been a growing interest in organophosphorus compounds due to their diverse applications in medicine and materials science. The phosphino groups in this compound can participate in coordination chemistry, making it a potential ligand for metal complexes that are used in catalysis and as therapeutic agents. For instance, metal complexes derived from this compound have shown promise in catalyzing cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

One of the most compelling aspects of 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine is its potential application in pharmaceutical development. The compound's ability to interact with biological molecules has led to investigations into its role as a scaffold for drug discovery. Researchers have explored its derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. Preliminary studies suggest that certain modifications can enhance its binding affinity and selectivity, making it a valuable tool for developing targeted therapies.

The synthesis of 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine presents both challenges and opportunities. The complexity of its structure requires careful planning and execution to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protective group strategies, are often employed to achieve the desired product. These methods not only highlight the compound's synthetic challenge but also showcase the ingenuity of modern organic chemistry.

The chemical properties of this compound have also been studied in detail. Its solubility, stability, and reactivity under various conditions are critical factors that determine its utility in different applications. For example, understanding how it behaves in solution-phase reactions can guide its use in catalytic processes. Additionally, its thermal stability has been examined to assess its suitability for industrial applications where high temperatures are involved.

In the realm of computational chemistry, 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine has been subjected to extensive molecular modeling studies. These simulations help researchers predict its behavior at the molecular level, providing insights into how it interacts with other molecules. Such information is invaluable for designing experiments and optimizing synthetic routes. Moreover, computational methods have been used to identify potential analogs with improved properties, further expanding the compound's utility.

The environmental impact of organophosphorus compounds is another area of concern that has prompted research into their biodegradability and toxicity. While 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine has not been widely studied from this perspective, its structural features suggest that it may be relatively stable under environmental conditions. However, further research is needed to fully understand its ecological footprint and to develop sustainable practices for its use and disposal.

The future prospects for 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethyl)phosphino-4-methylphenyl-4-methyl-benzenamine are vast and exciting. As our understanding of organophosphorus chemistry grows, so does the potential for discovering new applications in medicine, materials science, and beyond. Ongoing research aims to uncover novel derivatives with enhanced properties and to explore new synthetic methodologies that could streamline its production. The collaboration between experimental chemists and computational scientists will be crucial in realizing these goals.

In conclusion, 2-Bis(1-methylethyl)phosphino-N-2-bis(1-methylethil)-phos-phino - 4 - methylphenyI - 4 - methyl - benzenamine (CAS No. 666856 - 94 - 6) represents a fascinating example of how complex molecular structures can lead to innovative applications in science and industry. Its unique combination of functional groups makes it a versatile building block for drug discovery and catalysis. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in shaping the future of chemical biology and pharmaceuticals.